2-ethyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol

• IUPAC Name: 4-ethyl-2,3,5,7,11,12-hexazatricyclo[7.5.0.02,6]tetradeca-1(9),3,5,7,13-pentaen-10-one
• InChI: InChI=1S/C10H10N6O/c1-2-8-13-10-11-5-6-7(16(10)15-8)3-4-12-14-9(6)17/h3-5,12H,2H2,1H3,(H,14,17)
• InChI Key: YMDPZDIOQMADCG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C3=C(C=NC2=N1)C(=O)NNC=C3
• Molecular Formula: C10H10N6O
• Molecular Weight: 230.23 g/mol

Description

2-ethyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol is a chemical compound that has been studied extensively in the field of scientific research. This compound has shown potential for use in a variety of applications, including medicinal and biochemical research. In

Mechanism of Action

The exact mechanism of action of 2-ethyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol is not fully understood. However, it is believed to act on the GABA-A receptor, which is involved in the regulation of anxiety and mood. This compound may also have an effect on the levels of certain neurotransmitters in the brain, such as serotonin and dopamine.
Biochemical and Physiological Effects:
Studies have shown that 2-ethyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol has a number of biochemical and physiological effects. These include anxiolytic and antidepressant effects, as well as effects on the levels of certain neurotransmitters in the brain. This compound has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-ethyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol in lab experiments is its high potency. This compound has been shown to have a strong effect on the GABA-A receptor, which makes it useful in the study of anxiety and mood disorders. However, one limitation of this compound is its potential for toxicity. Studies have shown that high doses of this compound can be toxic to cells, which may limit its use in certain applications.

Future Directions

There are a number of future directions for the study of 2-ethyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol. One area of research that has shown promise is in the development of new treatments for anxiety and depression. This compound may also have potential for use in the treatment of inflammatory disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential effects on the brain and body.

Synthesis Methods

The synthesis of 2-ethyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol involves a series of chemical reactions. One of the most common methods used for synthesis is the reaction of 2-amino-5-ethyl-1,3,4-thiadiazole with ethyl chloroformate, followed by the reaction of the resulting compound with 3-amino-1,2,4-triazole. This method has been shown to produce high yields of the desired compound.

Scientific Research Applications

2-ethyl-8H-[1,2,4]triazolo[5',1':2,3]pyrimido[5,4-d][1,2]diazepin-6-ol has been studied extensively for its potential use in medicinal and biochemical research. One area of research that has shown promise is in the treatment of neurological disorders such as anxiety and depression. Studies have shown that this compound has anxiolytic and antidepressant effects in animal models.